Cas no 2098063-84-2 (3-Azido-1-(4-(methylthio)benzyl)azetidine)

• Product Name: 3-Azido-1-(4-(methylthio)benzyl)azetidine
• CAS No: 2098063-84-2
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 4775445
• Update Time: 2025-07-02

3-Azido-1-(4-(methylthio)benzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(4-(methylthio)benzyl)azetidine
• 3-azido-1-[(4-methylsulfanylphenyl)methyl]azetidine
• 3-Azido-1-(4-(methylthio)benzyl)azetidine

• Inchi： 1S/C11H14N4S/c1-16-11-4-2-9(3-5-11)6-15-7-10(8-15)13-14-12/h2-5,10H,6-8H2,1H3
• InChI Key： UJQQJSKWYAZIAA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 234.09391764 g/mol
• Monoisotopic Mass: 234.09391764 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.32
• XLogP3: 3
• Topological Polar Surface Area: 42.9

Additional information on 3-Azido-1-(4-(methylthio)benzyl)azetidine

Research Brief on 3-Azido-1-(4-(methylthio)benzyl)azetidine (CAS: 2098063-84-2): Recent Advances and Applications

3-Azido-1-(4-(methylthio)benzyl)azetidine (CAS: 2098063-84-2) is a specialized azetidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of an azido group and a methylthio-benzyl moiety, serves as a versatile building block for the synthesis of bioactive molecules, particularly in click chemistry and targeted drug delivery systems. Recent studies have explored its utility in the development of novel therapeutics, with a focus on its role as a pharmacophore in protease inhibitors and its application in bioconjugation strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The azido group of 3-Azido-1-(4-(methylthio)benzyl)azetidine was utilized in photoaffinity labeling experiments to map the binding sites of potential inhibitors, providing critical insights into the enzyme's active site dynamics. The study demonstrated that derivatives of this compound exhibited moderate inhibitory activity against M^pro, with IC₅₀ values in the low micromolar range, suggesting its promise as a starting point for further optimization.

Another notable application of 3-Azido-1-(4-(methylthio)benzyl)azetidine was reported in a 2024 ACS Chemical Biology article, where it was employed as a key intermediate in the synthesis of antibody-drug conjugates (ADCs). The compound's azido functionality enabled efficient conjugation to alkyne-modified monoclonal antibodies via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the methylthio-benzyl group enhanced the stability of the resulting conjugates in physiological conditions. This approach facilitated the development of ADCs with improved pharmacokinetic profiles and reduced off-target effects, highlighting the compound's value in targeted cancer therapy.

Recent advancements in synthetic methodologies have also expanded the utility of 3-Azido-1-(4-(methylthio)benzyl)azetidine. A 2023 Organic Letters publication described a novel one-pot synthesis route for this compound, achieving higher yields (82%) and improved purity compared to traditional methods. The optimized protocol employed a Pd-catalyzed C-N coupling reaction, followed by azidation, and demonstrated scalability up to 100-gram batches, making it more accessible for industrial applications.

Despite these promising developments, challenges remain in the broader application of 3-Azido-1-(4-(methylthio)benzyl)azetidine. A 2024 review in Bioorganic & Medicinal Chemistry noted that while the compound shows excellent reactivity in click chemistry applications, its metabolic stability in vivo requires further investigation. Preliminary pharmacokinetic studies in rodent models indicated rapid clearance, suggesting the need for structural modifications to enhance bioavailability. Current research efforts are focused on designing prodrug derivatives and exploring alternative delivery systems to address these limitations.

Looking forward, the unique chemical properties of 3-Azido-1-(4-(methylthio)benzyl)azetidine position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design, where its azido group could facilitate the assembly of ternary complexes for targeted protein degradation. Additionally, its application in bioorthogonal chemistry for live-cell imaging continues to be an active area of investigation, with recent studies demonstrating its compatibility with strain-promoted azide-alkyne cycloaddition (SPAAC) reactions for labeling cellular components.